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Compound of Interest

Compound Name: 3,5-Dichlorobenzoyl chloride

Cat. No.: B1294568 Get Quote

An In-depth Technical Guide to 3,5-
Dichlorobenzoyl Chloride
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical

properties of 3,5-Dichlorobenzoyl chloride, a pivotal intermediate in the synthesis of

agrochemicals and pharmaceuticals. This document outlines its core characteristics, synthesis

methodologies, and key applications, presenting data in a clear and accessible format for

laboratory and development use.

Core Properties
3,5-Dichlorobenzoyl chloride is a low-melting solid or a colorless to yellow liquid at or near

room temperature.[1][2] It is characterized by a reactive acyl chloride group that makes it a

versatile building block in organic synthesis.[1]

Table 1: Physical and Chemical Properties of 3,5-Dichlorobenzoyl Chloride
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Property Value Reference(s)

CAS Number 2905-62-6 [1][3][4][5][6][7]

Molecular Formula C₇H₃Cl₃O [3][4][5][6][7]

Molecular Weight 209.46 g/mol [3][4][5][6][7]

Appearance
Light yellow, low-melting solid

or colorless to yellow liquid
[1][3]

Melting Point 24 - 28 °C (75.2 - 82.4 °F) [1][3][4]

Boiling Point 245 - 249 °C (473 - 480.2 °F) [3][4]

135 - 137 °C (275 - 278.6 °F)

@ 25 mmHg
[7][8][9]

Density 1.478 g/cm³ [3][4][10]

Refractive Index n20/D 1.582 [7][8][11][9]

Vapor Pressure 0.02 mmHg @ 25 °C [4]

Flash Point 137 °C (278.6 °F) [3][11]

Solubility

Insoluble in water; reacts with

water. Soluble in benzene,

ether, and toluene.

[4][12][13]

Chemical Reactivity and Stability
3,5-Dichlorobenzoyl chloride is a moisture-sensitive compound that can decompose in

contact with water, liberating toxic gases.[3][13] It is incompatible with strong oxidizing agents

and strong bases.[3] Thermal decomposition can lead to the release of irritating gases and

vapors, including carbon monoxide, carbon dioxide, and hydrogen chloride gas.[2][3]

Table 2: Safety and Hazard Information
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Hazard Classification Description Reference(s)

Acute Oral Toxicity
Category 4: Harmful if

swallowed.
[3]

Skin Corrosion/Irritation
Category 1B: Causes severe

skin burns and eye damage.
[3]

Serious Eye Damage/Irritation
Category 1: Causes serious

eye damage.
[3]

Specific Target Organ Toxicity
Category 3: May cause

respiratory irritation.
[3]

Corrosive to Metals
Category 1: May be corrosive

to metals.
[13]

Applications in Synthesis
3,5-Dichlorobenzoyl chloride is a crucial intermediate in several industrial applications, most

notably in the production of agrochemicals and pharmaceuticals.[1][14][15]

Agrochemicals: Its primary use is in the synthesis of the herbicide Propyzamide

(Pronamide), which is effective in controlling weeds, particularly those resistant to other

chemicals.[1]

Pharmaceuticals: The 3,5-dichlorobenzoyl moiety, introduced via this reagent, can enhance

the properties of active pharmaceutical ingredients (APIs) by improving their stability,

absorption, and target affinity.[1] It is a key intermediate for some FDA-approved

medications, including treatments for dry eye disease, and is used in the development of

new analgesics and medications for central nervous system disorders.[1]

Dyes and Specialty Chemicals: It also serves as an intermediate in the manufacturing of

dyes and other specialty chemicals.[14][15]

Experimental Protocols: Synthesis of 3,5-
Dichlorobenzoyl Chloride
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Several methods for the synthesis of 3,5-Dichlorobenzoyl chloride have been documented.

The most common laboratory-scale preparations involve the chlorination of 3,5-dichlorobenzoic

acid.

Method 1: Reaction with Thionyl Chloride

This method involves the reaction of 3,5-dichlorobenzoic acid with thionyl chloride.[16][17]

Reagents:

3,5-dichlorobenzoic acid

Thionyl chloride (SOCl₂)

Methylene chloride (solvent)

Procedure:

A solution of 3,5-dichlorobenzoic acid (0.07 mol) and thionyl chloride (0.09 mol) in 60 ml of

methylene chloride is prepared.[17]

The mixture is refluxed on a steam bath for two hours.[17]

The reaction mixture is then concentrated under reduced pressure to remove the solvent

and excess thionyl chloride.[17]

The residue is purified by distillation to yield 3,5-dichlorobenzoyl chloride.[17]

Method 2: Reaction with Oxalyl Chloride

This method utilizes oxalyl chloride as the chlorinating agent, often with a catalytic amount of

dimethylformamide (DMF).[7][15][16]

Reagents:

Aryl carboxylic acid (e.g., 3,5-dichlorobenzoic acid) (10.0 mmol)

Dichloromethane (DCM) (50 mL)
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Dimethylformamide (DMF) (catalytic amount)

Oxalyl chloride (20.0 mmol)

Procedure:

Dissolve the aryl carboxylic acid in DCM in a round-bottomed flask, and add a few drops

of DMF.[7][15]

Cool the mixture to 0°C.[7][15]

Add oxalyl chloride dropwise to the reaction mixture.[7][15]

Allow the reaction to proceed for 4 hours at this temperature.[7][15]

Concentrate the solvent in vacuo. The resulting residue of 3,5-dichlorobenzoyl chloride
can be used directly for subsequent reactions.[7][15]

Method 3: Multi-step Synthesis from Anthranilic Acid

A patented method describes a more complex, multi-step synthesis starting from anthranilic

acid.[14] This process involves protection of the amino group, followed by chlorination,

deprotection, and subsequent conversion to the acid chloride.[14]

Visualized Synthesis Workflow
The following diagram illustrates a common and straightforward laboratory synthesis of 3,5-
Dichlorobenzoyl chloride from its corresponding carboxylic acid.
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Caption: Synthesis of 3,5-Dichlorobenzoyl Chloride.
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This diagram outlines the key stages in the synthesis of 3,5-Dichlorobenzoyl chloride, from

the initial reactants through the reaction and purification steps to the final product. A logical

relationship for the application of 3,5-Dichlorobenzoyl Chloride in drug development is

depicted below.
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Caption: Role in Drug Development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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